Cas no 940062-11-3 (methyl 4-(aminomethyl)-3-chlorobenzoate)

Methyl 4-(aminomethyl)-3-chlorobenzoate is a benzoate ester derivative featuring both an aminomethyl and a chloro substituent on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, enabling its use as a versatile intermediate in pharmaceutical and agrochemical applications. The presence of the aminomethyl group allows for further derivatization, while the chloro substituent facilitates selective cross-coupling reactions. Its ester functionality enhances solubility in organic solvents, making it suitable for diverse reaction conditions. The compound’s well-defined structure and stability under standard handling conditions contribute to its utility in multi-step synthesis.
methyl 4-(aminomethyl)-3-chlorobenzoate structure
940062-11-3 structure
Product Name:methyl 4-(aminomethyl)-3-chlorobenzoate
CAS No:940062-11-3
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD10566566
CID:1011992
PubChem ID:40151823
Update Time:2025-06-07

methyl 4-(aminomethyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(aminomethyl)-3-chlorobenzoate
    • 940062-11-3
    • BCP32391
    • FT-0657807
    • A844785
    • SCHEMBL2948380
    • DTXSID70653926
    • MFCD10566566
    • AS-44189
    • EN300-5291432
    • CS-0150839
    • AB56297
    • 4-(aminomethyl)-3-chlorobenzoic acid methyl ester
    • FT-0704995
    • AKOS006304083
    • AMY202100002
    • methyl4-(aminomethyl)-3-chlorobenzoate
    • DB-079771
    • MDL: MFCD10566566
    • Inchi: 1S/C9H10ClNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,5,11H2,1H3
    • InChI Key: VXLLMVXXEXMLNL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)C=CC=1CN

Computed Properties

  • Exact Mass: 199.04
  • Monoisotopic Mass: 199.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.2 g/l) (25 º C),

methyl 4-(aminomethyl)-3-chlorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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